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Compound Name: Carbomer 980

Cat. No.: B8065650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanism of action of Carbomer 980 as a

gelling agent. It provides a detailed exploration of its chemical properties, the physicochemical

transformations during gelation, and the critical factors influencing its performance. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals engaged in drug development and formulation, offering both theoretical

understanding and practical experimental guidance.

Introduction to Carbomer 980
Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] In its raw

form, it is a white, fluffy, and highly hygroscopic powder.[2][3] It belongs to the family of

polyacrylic acid polymers, which are widely utilized in the pharmaceutical and cosmetic

industries as thickening, suspending, and gelling agents due to their high efficiency at low

concentrations and their ability to produce clear, viscous gels.[1][2][4]

The Gelling Mechanism: A Step-by-Step Elucidation
The transformation of a Carbomer 980 dispersion from a low-viscosity liquid to a high-viscosity

gel is a fascinating example of polymer physics in action. The process can be broken down into

three primary stages: dispersion and hydration, neutralization, and gel network formation.
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In its dry, powdered state, the long-chain polyacrylic acid molecules of Carbomer 980 are

tightly coiled. When dispersed in a polar solvent, typically water, the polymer particles begin to

absorb the solvent and swell.[5] This initial stage is known as hydration. It is crucial to achieve

a uniform dispersion of the primary polymer particles to ensure a homogenous final gel.[6]

Neutralization: The Trigger for Gelation
The acidic nature of the carboxylic acid groups along the polymer backbone means that in an

aqueous dispersion, the pH is typically around 3.[5] The key to unlocking the gelling potential of

Carbomer 980 lies in neutralization. The addition of a neutralizing agent, or a base,

deprotonates the carboxylic acid groups (-COOH) into negatively charged carboxylate groups (-

COO⁻).[7]

Commonly used neutralizing agents include:

Inorganic Bases: Sodium hydroxide (NaOH), potassium hydroxide (KOH).

Organic Amines: Triethanolamine (TEA).[7]

Gel Network Formation: Electrostatic Repulsion and
Entanglement
The formation of negatively charged carboxylate groups along the polymer chains introduces

significant electrostatic repulsion. These like charges repel each other, causing the coiled

polymer chains to uncoil and expand dramatically.[5][7] This uncoiling leads to a significant

increase in the hydrodynamic volume of the polymer molecules. The expanded polymer chains

then become entangled, forming a three-dimensional matrix that entraps the solvent molecules.

This entrapment of the solvent within the polymer network is what results in the formation of a

gel and the dramatic increase in viscosity.[7]
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Figure 1: The gelling mechanism of Carbomer 980.

Quantitative Data on Carbomer 980 Gels
The final properties of a Carbomer 980 gel are highly dependent on several factors, most

notably the polymer concentration and the final pH of the formulation. The following tables

summarize the quantitative relationship between these parameters and the resulting viscosity.

Carbomer 980
Concentration
(wt%)

Neutralizing Agent
(TEA wt%)

Final pH
Apparent Viscosity
(mPa·s)

1.22 0.2 3.83 6,800

1.22 0.4 - >6,800

1.22 1.0 5.31 Significantly Increased

Table 1: Viscosity of 1.22 wt% Carbomer 980 Gel with Varying TEA Concentration. Data

extracted from a study on magneto-hydrodynamic mixing.[1]
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Carbomer 980 NF
Concentration (wt%)

pH
Brookfield Viscosity @ 20
rpm (mPa·s)

0.2 ~3 < 1,000

0.2 4 ~2,000

0.2 5 ~10,000

0.2 6-7 ~15,000

0.5 ~3 < 1,000

0.5 4 ~10,000

0.5 5 ~30,000

0.5 6-7 ~45,000

1.0 ~3 < 1,000

1.0 4 ~20,000

1.0 5 ~45,000

1.0 6-7 ~60,000

2.0 ~3 < 1,000

2.0 4 ~30,000

2.0 5 ~60,000

2.0 6-7 ~80,000

Table 2: Effect of pH and Concentration on the Viscosity of Carbomer 980 NF Polymer

Dispersion. Data is approximated from graphical representations in technical datasheets.[8]

Detailed Experimental Protocols
Reproducibility is paramount in scientific research. The following sections provide detailed

methodologies for the preparation and characterization of Carbomer 980 gels.

Preparation of Carbomer 980 Gel (Aqueous)
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This protocol outlines the steps for preparing a standard aqueous Carbomer 980 gel.

Dispersion:

Weigh the desired amount of Carbomer 980 powder. A typical concentration range is

0.2% to 1.0% w/w.[2]

In a separate vessel, measure the required amount of deionized water.

While stirring the water with a laboratory mixer at a low to moderate speed (300-500 rpm)

to create a vortex, slowly sprinkle the Carbomer 980 powder into the vortex to avoid

agglomeration.[9]

Continue mixing until the powder is fully dispersed.

Hydration:

Allow the dispersion to stand for a minimum of 30-60 minutes to ensure complete

hydration and swelling of the polymer particles.[10]

Neutralization:

Prepare a solution of the neutralizing agent (e.g., 10% w/v Sodium Hydroxide or 99%

Triethanolamine).

While gently stirring the hydrated Carbomer 980 dispersion with a spatula or a low-speed

paddle mixer, slowly add the neutralizing agent dropwise.[10]

Monitor the pH of the dispersion continuously using a calibrated pH meter.

Continue adding the neutralizing agent until the desired pH is reached (typically between

6.0 and 7.5 for maximum viscosity).[7]

Avoid vigorous mixing during and after neutralization to prevent trapping air bubbles and

potential shear degradation of the polymer network.
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Figure 2: Workflow for Carbomer 980 gel preparation.
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Viscosity Measurement
The viscosity of Carbomer 980 gels is typically measured using a rotational viscometer, such

as a Brookfield viscometer.

Instrument Setup:

Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

Select an appropriate spindle and rotational speed. For high viscosity gels, a T-bar spindle

with a helipath stand may be necessary to ensure the spindle is constantly cutting into

fresh material.

Attach the selected spindle to the viscometer.

Sample Preparation:

Place a sufficient amount of the Carbomer 980 gel in a beaker, ensuring there are no air

bubbles.

Allow the gel to equilibrate to the desired measurement temperature (e.g., 25 °C) in a

constant temperature water bath.[11]

Measurement:

Immerse the spindle into the gel up to the immersion mark.[12][13]

Turn on the viscometer motor at the selected speed.

Allow the reading to stabilize before recording the viscosity value. For non-Newtonian

fluids like Carbomer gels, it is important to report the spindle, speed, and temperature

along with the viscosity reading.

Take multiple readings and calculate the average.

pH Measurement
Accurate pH measurement of viscous gels requires careful consideration.
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Instrument Setup:

Use a calibrated pH meter with a glass electrode. For highly viscous samples, a

specialized electrode designed for viscous materials may provide more stable readings.

[14]

Measurement:

Immerse the pH electrode directly into the undiluted gel.[15] Diluting the gel can alter the

pH.

Ensure the electrode bulb is fully in contact with the gel.

Allow sufficient time for the reading to stabilize before recording the pH value.

Clean the electrode thoroughly with deionized water and appropriate cleaning solutions

after each measurement to prevent residue buildup.

Conclusion
Carbomer 980's efficacy as a gelling agent is rooted in its unique polymeric structure and its

response to changes in pH. The process of dispersion, hydration, and subsequent

neutralization leads to the formation of a robust three-dimensional gel network capable of

entrapping large volumes of solvent. The viscosity and rheological properties of the final gel

can be precisely controlled by adjusting the polymer concentration and the final pH. The

detailed experimental protocols provided in this guide offer a standardized approach to the

preparation and characterization of Carbomer 980 gels, facilitating reproducible and reliable

results in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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